Cas no 2228284-82-8 (2-(3-phenyl-1H-pyrazol-4-yl)propanenitrile)

• Product Name: 2-(3-phenyl-1H-pyrazol-4-yl)propanenitrile
• CAS No: 2228284-82-8
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 6362418
• PubChem ID: 165857439
• Update Time: 2025-05-24

2-(3-phenyl-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenyl-1H-pyrazol-4-yl)propanenitrile
• 2228284-82-8
• EN300-1860358

• Inchi： 1S/C12H11N3/c1-9(7-13)11-8-14-15-12(11)10-5-3-2-4-6-10/h2-6,8-9H,1H3,(H,14,15)
• InChI Key： ROKRELSNVQRZRW-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=C(C=N1)C(C#N)C

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-(3-phenyl-1H-pyrazol-4-yl)propanenitrile

Comprehensive Overview of 2-(3-phenyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 2228284-82-8): Properties, Applications, and Industry Insights

2-(3-phenyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 2228284-82-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique pyrazole backbone and nitrile functional group. This heterocyclic structure is pivotal for designing bioactive molecules, particularly in drug discovery targeting inflammation and metabolic disorders. The compound’s 3-phenyl-1H-pyrazol-4-yl moiety enhances binding affinity to biological targets, while the propanenitrile side chain offers synthetic versatility for derivatization.

Recent studies highlight the role of pyrazole derivatives like 2-(3-phenyl-1H-pyrazol-4-yl)propanenitrile in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Researchers are exploring its potential in cancer therapeutics and neurodegenerative disease interventions, aligning with the growing demand for precision medicine. The compound’s CAS No. 2228284-82-8 is frequently cited in patents related to small-molecule drug candidates, reflecting its industrial relevance.

From a synthetic chemistry perspective, 2-(3-phenyl-1H-pyrazol-4-yl)propanenitrile serves as a key intermediate for constructing N-heterocyclic scaffolds. Its nitrile group allows for facile conversion into amides, carboxylic acids, or tetrazoles—functional groups critical for optimizing drug bioavailability. Innovations in green chemistry have also spurred interest in solvent-free protocols for its synthesis, addressing environmental concerns in pharmaceutical manufacturing.

The agrochemical sector leverages this compound’s pyrazole core to develop next-generation pesticides and herbicides. Its structural motif mimics natural plant growth regulators, offering solutions for sustainable agriculture. With rising global focus on food security, derivatives of CAS 2228284-82-8 are being tested for crop protection efficacy against resistant pests.

Analytical characterization of 2-(3-phenyl-1H-pyrazol-4-yl)propanenitrile involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring purity for high-value applications. Regulatory compliance with REACH and FDA guidelines further underscores its safe handling in industrial settings. As the demand for tailor-made heterocycles grows, this compound remains a focal point for R&D investment.

In summary, 2-(3-phenyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 2228284-82-8) exemplifies the convergence of medicinal chemistry and material science. Its multifaceted applications—from drug development to crop science—position it as a critical building block in 21st-century innovation. Future research may unlock its potential in biodegradable materials and catalysis, aligning with circular economy principles.